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Compound of Interest

Compound Name: 2-Amino-3,5-dibromotoluene

Cat. No.: B189320

Application Notes and Protocols for 2-Amino-
3,5-dibromotoluene

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 2-Amino-3,5-
dibromotoluene, a crucial intermediate in pharmaceutical synthesis. Adherence to these
protocols is essential to ensure personnel safety and maintain the integrity of the compound.

Compound Identification and Properties
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Property Value Reference
Chemical Name 2-Amino-3,5-dibromotoluene

CAS Number 50910-55-9 [1]
Molecular Formula C7H7Brz2N

Appearance Light yellow crystal powder [1]

Melting Point 136-139°C [1]

Boiling Point 319.9°C at 760 mmHg [1]

Density 2.054 g/cm3 [1]

Flash Point 147.3°C [1]

N Stable under normal shipping
Stability ) N [1]
and handling conditions.

Hazard Identification and Classification

This compound is classified as hazardous. The following table summarizes its hazard
classifications.

Hazard Class Category Hazard Statement

Acute toxicity, oral Category 4 Harmful if swallowed.[2]

Skin corrosion/irritation Category 2 Causes skin irritation.[3]
Serious eye damage/eye Causes serious eye irritation.
o Category 2

irritation [3]

Specific target organ toxicity - ]
) ) May cause respiratory
single exposure (Respiratory Category 3 S
irritation.[3]
system)

GHS Pictogram:

laalt text
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Signal Word: Warning
Safe Handling Protocols
3.1. Engineering Controls:

e Work in a well-ventilated area.[4] The use of a chemical fume hood is strongly
recommended.

» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[3][4]

3.2. Personal Protective Equipment (PPE):

PPE Type Specifications

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][4]

Wear appropriate protective gloves to prevent
Skin Protection skin exposure.[1][4] Wear protective clothing to

prevent skin exposure.[1][4]

Follow OSHA respirator regulations in 29 CFR
1910.134 or European Standard EN 149. A
NIOSH/MSHA or European Standard EN 149

Respiratory Protection approved respirator should be used if exposure
limits are exceeded or if irritation is experienced.
[1][4] A dust mask of type N95 (US) is
recommended.

3.3. General Handling Procedures:
e Avoid contact with skin, eyes, and clothing.[4][5]

e Minimize dust generation and accumulation.[4]
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Avoid breathing dust, vapor, mist, or gas.[4]

Do not ingest or inhale the compound.[4]

Keep the container tightly closed when not in use.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the work area.[3]

Storage Procedures

» Store in a tightly closed container.[1][4]

e Store in a cool, dry, well-ventilated area.[1][4]

» Keep away from incompatible substances such as strong oxidizing agents.[3][4]

o Store locked up.[6]

Emergency Procedures

5.1. First-Aid Measures:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://pim-resources.coleparmer.com/sds/00255.pdf
https://pim-resources.coleparmer.com/sds/00255.pdf
https://pim-resources.coleparmer.com/sds/00255.pdf
https://www.fishersci.com/store/msds?partNumber=AC334130050&productDescription=2-AMINO-3%2C5-DIBROMOBENZA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC334130050&productDescription=2-AMINO-3%2C5-DIBROMOBENZA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.molbase.com/moldata/45541.html
https://pim-resources.coleparmer.com/sds/00255.pdf
https://www.molbase.com/moldata/45541.html
https://pim-resources.coleparmer.com/sds/00255.pdf
https://www.fishersci.com/store/msds?partNumber=AC334130050&productDescription=2-AMINO-3%2C5-DIBROMOBENZA+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/00255.pdf
https://www.chemicalbook.com/msds/2-amino-3-5-dibromobenzaldehyde.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Exposure Route

First-Aid Protocol

Inhalation

Remove the individual from exposure to fresh
air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen.

Seek medical attention.[4]

Skin Contact

Flush skin with plenty of water for at least 15
minutes while removing contaminated clothing
and shoes. Seek medical attention if irritation

develops. Wash clothing before reuse.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical
attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
2-4 cupfuls of milk or water. Never give anything
by mouth to an unconscious person. Seek

medical attention.[1][4]

5.2. Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][4]

o Specific Hazards: During a fire, irritating and highly toxic gases such as nitrogen oxides,

carbon monoxide, carbon dioxide, and hydrogen bromide may be generated by thermal

decomposition or combustion.[4]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][4]

5.3. Accidental Release Measures:
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e Personal Precautions: Use proper personal protective equipment as indicated in Section 3.2.

[1] Evacuate personnel to safe areas.[6]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[7]

o Cleanup Procedures: Vacuum or sweep up the material and place it into a suitable disposal
container.[1][4] Avoid generating dusty conditions.[4] Provide ventilation.[4]

Experimental Workflow Diagram

The following diagram outlines the logical workflow for the safe handling of 2-Amino-3,5-

dibromotoluene.
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Caption: Workflow for Safe Handling of 2-Amino-3,5-dibromotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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